Cas no 2097897-47-5 (2,6-dichloro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzene-1-sulfonamide)

• Product Name: 2,6-dichloro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzene-1-sulfonamide
• CAS No: 2097897-47-5
• MF: C₁₃H₁₄Cl₂N₄O₂S₂
• MW: 393.311857700348
• CID: 5765914
• PubChem ID: 126851176
• Update Time: 2025-06-08

2,6-dichloro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS032467067
• F6549-2037
• 2097897-47-5
• 2,6-dichloro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzenesulfonamide
• 2,6-dichloro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzene-1-sulfonamide

• Inchi： 1S/C13H14Cl2N4O2S2/c14-10-2-1-3-11(15)13(10)23(20,21)18-9-4-6-19(7-5-9)12-8-16-22-17-12/h1-3,8-9,18H,4-7H2
• InChI Key： JXVSOIIJXWJJMD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1S(NC1CCN(C2C=NSN=2)CC1)(=O)=O)Cl

Computed Properties

• Exact Mass: 391.9935234g/mol
• Monoisotopic Mass: 391.9935234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 112Ų

Additional information on 2,6-dichloro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzene-1-sulfonamide

Comprehensive Overview of 2,6-Dichloro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzene-1-sulfonamide (CAS No. 2097897-47-5)

The compound 2,6-dichloro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzene-1-sulfonamide (CAS No. 2097897-47-5) is a structurally unique sulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular architecture combines a 1,2,5-thiadiazole ring with a piperidine scaffold, linked to a 2,6-dichlorobenzene sulfonamide moiety. This intricate design contributes to its potential as a bioactive molecule, particularly in modulating protein-protein interactions or enzyme inhibition pathways.

Recent studies highlight the growing interest in sulfonamide-based compounds due to their versatility in drug discovery. The 2,6-dichloro substitution on the benzene ring enhances lipophilicity, potentially improving membrane permeability—a critical factor for central nervous system (CNS) targeting. Meanwhile, the 1,2,5-thiadiazole component is known for its electron-withdrawing properties, which may influence binding affinity to biological targets. Researchers are actively investigating whether this compound could address unmet needs in neurological or metabolic disorders, aligning with trending searches like "sulfonamide CNS drugs 2024" or "thiadiazole derivatives in medicine."

From a synthetic chemistry perspective, the piperidin-4-yl linker in CAS 2097897-47-5 offers conformational flexibility, allowing optimization of spatial orientation for target engagement. Computational modeling suggests potential interactions with G-protein-coupled receptors (GPCRs), a hot topic in pharmaceutical forums. This aligns with frequent queries such as "GPCR modulators with sulfonamide groups" or "how to improve drug half-life with heterocycles." The compound's sulfonamide NH group could serve as a hydrogen bond donor, a feature often exploited in kinase inhibitor design—another area of intense Google Scholar activity.

Environmental and metabolic stability data for 2,6-dichloro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzene-1-sulfonamide remain limited, prompting discussions about its ADME (Absorption, Distribution, Metabolism, Excretion) profile. The presence of both chloro and thiadiazole groups warrants investigation into potential cytochrome P450 interactions—a concern reflected in search terms like "CYP inhibition by chlorinated sulfonamides." Analytical chemists emphasize the need for advanced HPLC-MS methods to quantify this compound in biological matrices, responding to lab technicians' searches for "HPLC protocols for thiadiazole-containing sulfonamides."

In material science applications, the 2097897-47-5 structure has been explored for its potential in organic electronic devices. The π-conjugated system across the thiadiazole and benzene rings may facilitate charge transport, coinciding with rising interest in "sulfonamide-based organic semiconductors." Patent databases reveal competing claims about its use in photovoltaic layers or transistor components—topics generating traction in engineering forums.

Regulatory perspectives on this compound vary by jurisdiction. While not classified as hazardous, its dichlorophenyl segment necessitates proper handling protocols. Safety sheets recommend PPE during handling, addressing common workplace queries like "benzenesulfonamide PPE requirements." The scientific community continues to debate its environmental persistence, with researchers using search terms such as "biodegradation of chloro-sulfonamides" to access latest findings.

The commercial landscape for CAS 2097897-47-5 shows increasing supplier activity, particularly among specialty chemical providers. Pricing trends correlate with demand from academic and industrial labs, as tracked through queries like "bulk suppliers of 1,2,5-thiadiazol-3-yl piperidine derivatives." Analytical standards are becoming more available, supporting quality control searches such as "HPLC purity methods for sulfonamide intermediates."

Future research directions may explore structural analogs of 2,6-dichloro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzene-1-sulfonamide to optimize selectivity profiles. The integration of machine learning in compound optimization—a dominant theme in 2024 literature—could accelerate development, as seen in searches for "AI-assisted sulfonamide drug design." Collaborative studies between computational chemists and synthetic biologists may unlock novel applications for this multifaceted molecule.